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Compound of Interest

Compound Name: 1,4-Dinitrosobenzene

Cat. No.: B086489 Get Quote

Introduction

1,4-Dinitrosobenzene is a highly reactive organic compound that serves as a versatile reagent

in various organic transformations. Characterized by a benzene ring substituted with two

nitroso groups at the para positions, this molecule's unique electronic properties make it a

valuable tool for researchers, scientists, and drug development professionals. Its applications

range from cycloaddition reactions and the synthesis of nitrogen-containing compounds to its

use as a spin trap for detecting and characterizing transient radical species. This document

provides detailed application notes and experimental protocols for the synthesis and major

applications of 1,4-dinitrosobenzene.

Synthesis of 1,4-Dinitrosobenzene
A common and effective method for the preparation of 1,4-dinitrosobenzene involves a multi-

step synthesis starting from phenol. This procedure, adapted from established methods,

provides a reliable route to the desired product.

Experimental Protocol: Synthesis from Phenol

This synthesis involves three main stages: nitrosation of phenol to p-nitrosophenol, oximation

to p-benzoquinone dioxime, and finally, oxidation to 1,4-dinitrosobenzene.

Materials:
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Phenol

Sodium nitrite (NaNO₂)

Sodium hydroxide (NaOH)

Concentrated sulfuric acid (H₂SO₄)

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium hypochlorite solution (NaClO)

Ice

Water

Appropriate glassware and filtration apparatus

Procedure:

Step 1: Preparation of p-Nitrosophenol

In a flask, dissolve sodium nitrite and sodium hydroxide in water.

Add phenol to the solution and stir until it dissolves, forming a mixed solution of sodium

phenolate and sodium nitrite.

In a separate beaker, slowly add concentrated sulfuric acid to an ice-water mixture with

stirring to prepare a dilute sulfuric acid solution.

Cool the sulfuric acid solution to 0-5 °C in an ice bath.

Slowly add the mixed solution of sodium phenolate and sodium nitrite dropwise into the cold

sulfuric acid solution while maintaining the temperature between 0-5 °C.

After the addition is complete, continue stirring the reaction mixture for a specified time.

Filter the resulting precipitate (p-nitrosophenol) and wash it with cold water. The wet

intermediate can be used directly in the next step.
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Step 2: Preparation of p-Benzoquinone Dioxime

Prepare an aqueous solution of hydroxylamine hydrochloride.

Add the wet p-nitrosophenol from the previous step to the hydroxylamine hydrochloride

solution.

Stir the mixture at a controlled temperature until the reaction is complete.

Filter the resulting precipitate (p-benzoquinone dioxime) and wash it with water. This wet

intermediate can be used in the final step.

Step 3: Oxidation to 1,4-Dinitrosobenzene

Dissolve the wet p-benzoquinone dioxime in an aqueous sodium hydroxide solution to form

an alkaline solution.

Slowly add a dilute sodium hypochlorite solution dropwise to the alkaline p-benzoquinone

dioxime solution with stirring.

Continue stirring until the oxidation is complete.

Filter the resulting brown precipitate, which is 1,4-dinitrosobenzene.

Wash the product with water and dry it under vacuum.

Quantitative Data: While specific yields can vary depending on the precise reaction conditions

and scale, this multi-step synthesis is known to provide good overall yields of 1,4-
dinitrosobenzene.

Step Product Typical Yield Range

1 p-Nitrosophenol 70-80%

2 p-Benzoquinone Dioxime 85-95%

3 1,4-Dinitrosobenzene 80-90%

Logical Workflow for the Synthesis of 1,4-Dinitrosobenzene
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Phenol

p-Nitrosophenol

Nitrosation

NaOH, NaNO2 (aq) H2SO4 (aq), 0-5 °C

p-Benzoquinone Dioxime

Oximation

NH2OH·HCl (aq)

1,4-Dinitrosobenzene

Oxidation

NaOH (aq) NaClO (aq)

Reactants

Product

1,4-Dinitrosobenzene

1,2-Oxazine Adduct

+

2,3-Dimethyl-1,3-butadiene
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1,4-Dinitrosobenzene

p-Phenylenediamine

Reduction

H2, Catalyst (e.g., Pd/C)

Sample Preparation

ESR Spectroscopy

Radical Source

Mix in ESR Tube

1,4-Dinitrosobenzene Deoxygenated Solvent

Initiate Radical Generation (e.g., Heat)

Record ESR Spectrum

Analyze Hyperfine Splitting
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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